Cas no 50715-82-7 (5-Methyl-[1,1'-biphenyl]-3-ol)

• Product Name: 5-Methyl-[1,1'-biphenyl]-3-ol
• CAS No: 50715-82-7
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• MDL: MFCD01869167
• CID: 1092850
• PubChem ID: 12577845
• Update Time: 2025-06-07

5-Methyl-[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-[1,1'-biphenyl]-3-ol
• 3-methyl-5-phenylphenol
• 5-Methylbiphenyl-3-ol
• 3-Methyl-5-phenyl-phenol
• 5-Hydroxy-3-methyl-biphenyl
• 5-methyl-biphenyl-3-ol
• AK147499
• SureCN3361811
• MFCD01869167
• 5-Methyl[1,1'-biphenyl]-3-ol
• DTXSID40503186
• DB-263624
• SCHEMBL3361811
• AKOS006280204
• BS-28907
• 50715-82-7

• MDL： MFCD01869167
• Inchi： 1S/C13H12O/c1-10-7-12(9-13(14)8-10)11-5-3-2-4-6-11/h2-9,14H,1H3
• InChI Key： BRDBTVDUEPOHFO-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.088815002g/mol
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Methyl-[1,1'-biphenyl]-3-ol

5-Methyl-[1,1'-biphenyl]-3-ol: An Overview of Its Properties, Applications, and Recent Research

5-Methyl-[1,1'-biphenyl]-3-ol (CAS No. 50715-82-7) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 3-(4-methylphenyl)phenol, has garnered significant attention due to its potential therapeutic properties and its role in various chemical reactions.

The molecular formula of 5-Methyl-[1,1'-biphenyl]-3-ol is C₁₃H₁₂O, and it has a molecular weight of 184.23 g/mol. The compound features a biphenyl core with a hydroxyl group (-OH) attached to one of the phenyl rings and a methyl group (-CH₃) on the other. This structural arrangement confers unique chemical and physical properties that make it valuable in various scientific and industrial applications.

In terms of physical properties, 5-Methyl-[1,1'-biphenyl]-3-ol is a white to off-white crystalline solid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and acetone. The compound's melting point is around 96-98°C, and it has a boiling point of approximately 290°C at standard atmospheric pressure.

The chemical reactivity of 5-Methyl-[1,1'-biphenyl]-3-ol is influenced by the presence of the hydroxyl group and the methyl group. The hydroxyl group can participate in various reactions such as esterification, etherification, and oxidation. The methyl group can also undergo substitution reactions under appropriate conditions. These properties make 5-Methyl-[1,1'-biphenyl]-3-ol a useful intermediate in the synthesis of more complex organic molecules.

In the field of medicinal chemistry, 5-Methyl-[1,1'-biphenyl]-3-ol has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an anti-inflammatory agent and an antioxidant. One notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Methyl-[1,1'-biphenyl]-3-ol exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The antioxidant properties of 5-Methyl-[1,1'-biphenyl]-3-ol have also been investigated. A study published in the journal Free Radical Biology and Medicine found that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its medicinal applications, 5-Methyl-[1,1'-biphenyl]-3-ol has found use in materials science and polymer chemistry. Its ability to form stable complexes with metal ions has led to its use in the development of novel materials with enhanced mechanical and thermal properties. Additionally, the compound's reactivity with various functional groups makes it a valuable building block for the synthesis of polymers with tailored properties.

In environmental science, the behavior and fate of 5-Methyl-[1,1'-biphenyl]-3-ol in natural systems have been studied to assess its potential environmental impact. Research has shown that while the compound is not highly toxic to aquatic organisms at low concentrations, it can persist in certain environmental matrices due to its low solubility in water. Therefore, proper handling and disposal practices are recommended to minimize any potential environmental risks.

The synthesis of 5-Methyl-[1,1'-biphenyl]-3-ol can be achieved through several routes. One common method involves the coupling reaction between 4-methylphenol and bromobenzene using a palladium catalyst. Another approach involves the Grignard reaction between 4-methylphenylmagnesium bromide and benzaldehyde followed by acid-catalyzed dehydration to form the desired product.

In conclusion, 5-Methyl-[1,1'-biphenyl]-3-ol (CAS No. 50715-82-7) is a multifaceted compound with diverse applications in chemistry, biology, pharmaceuticals, materials science, and environmental science. Its unique structure and properties make it an important molecule for both academic research and industrial applications. Ongoing research continues to uncover new uses and potential benefits of this compound, highlighting its significance in multiple scientific disciplines.